Dipraseodymium tritungsten dodecaoxide
Description
Chemical Identity and Properties Dipraseodymium trioxide (Pr₂O₃), also known as praseodymium(III) oxide, is a rare earth oxide with the chemical formula Pr₂O₃ and CAS number 12036-32-7 . It is characterized by a cubic crystal structure typical of lanthanide oxides and exhibits a high melting point of 2300°C . The compound is odorless, insoluble in water, and moderately soluble in strong mineral acids such as hydrochloric or nitric acid .
Safety and Handling Pr₂O₃ is classified as low hazard across multiple safety metrics. Both HMIS and NFPA ratings assign it a score of 0 for health, flammability, reactivity, and physical hazards . 65 carcinogens or reproductive toxins .
Properties
CAS No. |
15578-36-6 |
|---|---|
Molecular Formula |
O12Pr2W3+2 |
Molecular Weight |
1025.3281 |
Synonyms |
dipraseodymium tritungsten dodecaoxide |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of dipraseodymium tritungsten dodecaoxide typically involves high-temperature solid-state reactions. One common method is the calcination of a mixture of praseodymium oxide (Pr6O11) and tungsten oxide (WO3) at temperatures above 1000°C. The reaction is carried out in an oxygen-rich environment to ensure the formation of the desired oxide compound.
Industrial Production Methods
In an industrial setting, the production of this compound may involve similar high-temperature processes but on a larger scale. The raw materials, praseodymium oxide and tungsten oxide, are mixed in precise stoichiometric ratios and subjected to controlled heating in specialized furnaces. The resulting product is then purified and processed for various applications.
Chemical Reactions Analysis
Types of Reactions
Dipraseodymium tritungsten dodecaoxide can undergo various chemical reactions, including:
Oxidation: The compound can be further oxidized under specific conditions to form higher oxides.
Reduction: It can be reduced to lower oxidation states using reducing agents such as hydrogen or carbon monoxide.
Substitution: Certain ligands or ions can replace oxygen atoms in the compound, leading to the formation of substituted derivatives.
Common Reagents and Conditions
Oxidation: Oxygen or ozone at elevated temperatures.
Reduction: Hydrogen gas or carbon monoxide at high temperatures.
Substitution: Various ligands or ions in solution, often under acidic or basic conditions.
Major Products Formed
Oxidation: Higher oxides of praseodymium and tungsten.
Reduction: Lower oxides or elemental praseodymium and tungsten.
Substitution: Substituted derivatives with different functional groups.
Scientific Research Applications
Dipraseodymium tritungsten dodecaoxide has a wide range of applications in scientific research, including:
Chemistry: Used as a catalyst in various chemical reactions, particularly in oxidation and reduction processes.
Biology: Investigated for its potential use in biological imaging and as a contrast agent in medical diagnostics.
Medicine: Explored for its potential therapeutic properties, including its use in targeted drug delivery systems.
Industry: Utilized in the production of advanced materials, such as ceramics and electronic components, due to its unique electrical and thermal properties.
Mechanism of Action
The mechanism by which dipraseodymium tritungsten dodecaoxide exerts its effects is primarily related to its ability to participate in redox reactions. The compound can act as both an oxidizing and reducing agent, depending on the reaction conditions. Its molecular targets and pathways involve the transfer of electrons between praseodymium and tungsten atoms, facilitating various chemical transformations.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table compares Pr₂O₃ with other praseodymium-based compounds and analogous rare earth oxides, based on structural, physical, and chemical properties:
Key Findings:
Oxidation State Reactivity :
- Pr₂O₃ (Pr³⁺) is less oxidizing than PrO₂ (Pr⁴⁺), which participates in redox reactions, such as oxygen storage in catalytic systems .
- Pr₂S₃ shares the +3 oxidation state with Pr₂O₃ but exhibits distinct semiconductor properties due to sulfur’s lower electronegativity .
Thermal Stability :
- Pr₂O₃ demonstrates exceptional thermal stability (melting point 2300°C), surpassing Pr₂S₃ (~1900°C) and matching La₂O₃ (2315°C) .
Solubility and Reactivity :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
